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Compound of Interest

Compound Name: 8-Bromo-AMP

Cat. No.: B1594684 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for 8-Bromoadenosine 5'-monophosphate (8-Bromo-AMP), including

operational and disposal plans.

While some safety data sheets for the closely related compound 8-Bromo-cAMP indicate it is

not classified as a hazardous substance, it is prudent to handle 8-Bromo-AMP with care due to

the limited specific data and its nature as a brominated organic compound.[1] It is

recommended to treat it with the same precautions as a potentially hazardous chemical.

Key Safety and Handling Data
To facilitate quick reference, the following table summarizes essential quantitative and safety

information for 8-Bromo-AMP and its common analogs.
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Property
8-Bromoadenosine 5'-
monophosphate (8-Bromo-
AMP)

8-Bromoadenosine 3',5'-
cyclic monophosphate (8-
Bromo-cAMP)

Molecular Formula C₁₀H₁₃BrN₅O₇P[2] C₁₀H₁₁BrN₅O₆P[3]

Molecular Weight 426.12 g/mol [2] 408.1 g/mol [3]

Appearance Solid Crystalline solid[1]

Storage Temperature -20°C (Dry, Sealed)[2] -20°C[4]

Personal Protective Equipment

(PPE)

Safety goggles, chemical-

resistant gloves (e.g., nitrile),

lab coat.[5]

Protective clothing.[6]

Engineering Controls

Handle in a well-ventilated

area, preferably a chemical

fume hood.[5]

Not specified, but

recommended as best

practice.

First Aid Measures

Eye Contact: Rinse thoroughly

with plenty of water for at least

15 minutes. Skin Contact:

Wash skin with soap and

water. Inhalation: Remove to

fresh air. Ingestion: Clean

mouth with water and drink

plenty of water afterwards.[1]

Operational Plan for Handling 8-Bromo-AMP
Following a systematic procedure ensures minimal exposure and maintains the integrity of the

compound.

Step 1: Preparation and Engineering Controls
Consult Safety Data Sheet (SDS): Although a specific SDS for 8-Bromo-AMP is not readily

available, review the SDS for closely related compounds like 8-Bromo-cAMP.[1]
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Work Area Preparation: Conduct all handling of solid 8-Bromo-AMP within a certified

chemical fume hood to minimize inhalation of any dust.[5]

Personal Protective Equipment (PPE): Before handling, don all required PPE, including

safety goggles, nitrile gloves, and a lab coat.[5]

Step 2: Weighing and Solution Preparation
Weighing: Carefully weigh the desired amount of the solid compound on weighing paper or in

a suitable container within the fume hood. Avoid generating dust.

Solubilization: This product is soluble in alkaline conditions. For related compounds, solubility

has been noted in 1N ammonium hydroxide or water.[7] Prepare stock solutions fresh before

use.[4] If not fully dissolved, warming the solution in a 37°C water bath may help.[4]

Storage of Solutions: Store stock solutions at -20°C or -80°C.[8] It is recommended to aliquot

solutions into working volumes to avoid repeated freeze-thaw cycles.[4]

Step 3: Experimental Use
Cell Culture: For use as a cell culture supplement, dilute the stock solution into the culture

medium immediately before use.[4]

General Handling: Avoid contact with eyes, skin, and mucous membranes.[6] Do not eat,

drink, or smoke in the work area.

Disposal Plan for 8-Bromo-AMP
Proper disposal is critical to ensure laboratory safety and environmental protection. Due to its

nature as a halogenated organic compound, 8-Bromo-AMP should be treated as hazardous

chemical waste.[5]

Step 1: Waste Identification and Segregation
Hazardous Waste Determination: Presume 8-Bromo-AMP waste is hazardous.[5]

Waste Segregation: Do not mix 8-Bromo-AMP waste with non-hazardous trash or other

chemical waste streams unless permitted by your institution's Environmental Health and
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Safety (EHS) department.[9]

Step 2: Waste Collection and Containerization
Solid Waste: Collect dry, solid 8-Bromo-AMP waste, along with contaminated disposables

(e.g., gloves, weighing paper, pipette tips), in a dedicated, sealed, and clearly labeled

hazardous waste container.[5]

Liquid Waste: Collect solutions containing 8-Bromo-AMP in a separate, leak-proof, and

clearly labeled hazardous waste container.[5]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "8-Bromoadenosine 5'-monophosphate."[5]

Step 3: Storage and Disposal
Storage: Store the sealed hazardous waste container in a designated satellite accumulation

area, such as a fume hood or a secondary containment bin.[9]

Disposal Request: Once the container is full or the experiment is complete, arrange for

disposal through your institution's EHS department. Follow their specific procedures for

waste pickup.[9]

Prohibition: Do not dispose of 8-Bromo-AMP down the drain or in regular trash.[9]

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the logical flow for the safe handling and disposal of 8-Bromo-
AMP.
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Caption: Workflow for handling and disposal of 8-Bromo-AMP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1594684#personal-protective-equipment-for-
handling-8-bromo-amp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426
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